![molecular formula C16H16N2O7 B5882571 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate](/img/structure/B5882571.png)
3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound, also known as NDI-1, has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is not fully understood, but it is believed to exert its effects through the inhibition of certain enzymes and pathways involved in tumor growth and cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in tumor cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune response. Additionally, this compound has been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has a number of advantages and limitations for use in lab experiments. One advantage is its potent antitumor activity, which makes it a promising candidate for cancer therapy. However, its mechanism of action is not fully understood, which may limit its use in certain types of experiments. Additionally, this compound is a relatively complex compound to synthesize, which may limit its availability for use in experiments.
Future Directions
There are a number of future directions for research on 3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate. One area of interest is the development of new synthetic methods for the compound, which could increase its availability for use in experiments. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in cancer therapy and neuroprotection. Finally, there is potential for the development of new derivatives of this compound with improved properties and efficacy.
Synthesis Methods
3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate can be synthesized through a multistep process involving the reaction of 3,3-dimethyl-2-oxobutyl acetate with 4-nitrophthalic anhydride in the presence of a catalyst. The resulting compound is then subjected to further reactions to yield this compound.
Scientific Research Applications
3,3-dimethyl-2-oxobutyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has been extensively studied for its potential applications in various fields of scientific research. It has been found to have potent antitumor activity and has been studied for its potential use in cancer therapy. Additionally, this compound has been studied for its effects on the central nervous system and has been found to have neuroprotective properties.
properties
IUPAC Name |
(3,3-dimethyl-2-oxobutyl) 2-(4-nitro-1,3-dioxoisoindol-2-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O7/c1-16(2,3)11(19)8-25-12(20)7-17-14(21)9-5-4-6-10(18(23)24)13(9)15(17)22/h4-6H,7-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQJWWQGNSOPFHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)COC(=O)CN1C(=O)C2=C(C1=O)C(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.